MDM-2/p53
  • Methylstat
    Methylstat
    • Cat. No.:
    • B608995
    • CAS No.:
    • 1310877-95-2
    • Molecular Formula:
    • C28H31N3O6
    • Molecular Weight:
    • 505.6 g/mol
    Description
    Methylstat is a member of the class of naphthalenes that is naphthalene substituted by a {[(4-{[(4-{hydroxy[(2E)-4-methoxy-4-oxobut-2-enoyl]amino}butyl)amino]methyl}benzyl)oxy]carbonyl}amino group at position 1....
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  • RO8994
    RO8994
    • Cat. No.:
    • B610540
    • CAS No.:
    • Molecular Formula:
    • C31H31Cl2FN4O4
    • Molecular Weight:
    • 613.5 g/mol
    Description
    RO8994 is an inhibitor of the protein-protein interaction between MDM2 and the tumor suppressor p53 in a homogeneous time-resolved fluorescence (HTRF) binding assay (IC50 = 5 nM). It inhibits the proliferation o...
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  • Idasanutlin
    Idasanutlin
    • Cat. No.:
    • B612072
    • CAS No.:
    • 1229705-06-9
    • Molecular Formula:
    • C31H29Cl2F2N3O4
    • Molecular Weight:
    • 616.5 g/mol
    Description
    “]. This pathway induces cell cycle arrest and/or apoptosis in tumor cells expressing functional p53[“].

    In the context of neuroblastoma, a type of cancer that often overexpresses the anti-apoptotic protein B-cell lymphoma/leukemia 2 (BCL-2), Idasanutlin has been identified as a promising resensitizing agent for cells resistant to the BCL-2 inhibitor venetoclax[“]. It induces BAX-mediated apoptosis in venetoclax-resistant neuroblastoma cells in the presence of venetoclax, whereas it causes p21-mediated growth arrest in control cells[“].

    ">

    What is Idasanutlin?

    Idasanutlin is a potent inhibitor of the interaction between p53 and MDM2, which enables re-activation of the p53 pathway[

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  • Milademetan tosylate hydrate
    Milademetan tosylate hydrate
    • Cat. No.:
    • B612073
    • CAS No.:
    • 2095625-97-9
    • Molecular Formula:
    • C37H42Cl2FN5O7S
    • Molecular Weight:
    • 790.73
    Description
    Milademetan, also known as DS-3032b or DS-3032, is a potent and selective MDM2 inhibitor with potential antineoplastic activity. Upon oral administration, MDM2 inhibitor DS-3032b binds to, and prevents the bindi...
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  • RG7112
    RG7112
    • Cat. No.:
    • B612075
    • CAS No.:
    • 939981-39-2
    • Molecular Formula:
    • C38H48Cl2N4O4S
    • Molecular Weight:
    • 727.8 g/mol
    Description
    RO-5045337 is under investigation in clinical trial NCT01164033 (A Study of RO5045337 in Patients With Solid Tumors).
    MDM2 Antagonist RO5045337 is an MDM2 (human homolog of double minutes-2;  HDM2) antag...
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  • Eprenetapopt
    Eprenetapopt
    • Cat. No.:
    • B612078
    • CAS No.:
    • 5291-32-7
    • Molecular Formula:
    • C10H17NO3
    • Molecular Weight:
    • 199.25 g/mol
    Description
    Eprenetapopt has been used in trials studying the treatment of Prostatic Neoplasms, Hematologic Neoplasms, and Platinum Sensitive Recurrent High-grade Serous Ovarian Cancer With Mutated p53.
    Eprenetapopt is a...
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  • Milademetan tosylate
    Milademetan tosylate
    • Cat. No.:
    • B1193191
    • CAS No.:
    • 1398569-75-9
    • Molecular Formula:
    • C37H42Cl2FN5O7S
    • Molecular Weight:
    • 790.7 g/mol
    Description
    Milademetan Tosylate is the tosylate form of milademetan, an orally available MDM2 (murine double minute 2) antagonist with potential antineoplastic activity. Upon oral administration, milademetan binds to, and ...
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  • COTI-2
    COTI-2
    • Cat. No.:
    • B8069349
    • CAS No.:
    • Molecular Formula:
    • C19H22N6S
    • Molecular Weight:
    • 366.5 g/mol
    Description
    Mutant p53 Activator COTI-2 is an orally available third generation thiosemicarbazone and activator of mutant forms of the p53 protein, with potential antineoplastic activity. Upon oral administration, mutant p5...
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  • PK11007
    PK11007
    • Cat. No.:
    • B15571691
    • CAS No.:
    • Molecular Formula:
    • C15H11ClFN5O3S2
    • Molecular Weight:
    • 427.9 g/mol
    Description
    PK11007 is a useful research compound. Its molecular formula is C15H11ClFN5O3S2 and its molecular weight is 427.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PK11007 suitable for many re...
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  • (S,R,S)-MI-1061
    (S,R,S)-MI-1061
    • Cat. No.:
    • B15575280
    • CAS No.:
    • Molecular Formula:
    • C30H26Cl2FN3O4
    • Molecular Weight:
    • 582.4 g/mol
    Description
    (S,R,S)-MI-1061 is a useful research compound. Its molecular formula is C30H26Cl2FN3O4 and its molecular weight is 582.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality (S,R,S)-MI-1061 suita...
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